4-(Bromomethyl)-7-(diethylamino)coumarin

• IUPAC Name: 4-(bromomethyl)-7-(diethylamino)chromen-2-one
• InChI: InChI=1S/C14H16BrNO2/c1-3-16(4-2)11-5-6-12-10(9-15)7-14(17)18-13(12)8-11/h5-8H,3-4,9H2,1-2H3
• InChI Key: JPBOBQNHSXLIBI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C(=CC(=O)O2)CBr
• Molecular Formula: C14H16BrNO2
• Molecular Weight: 310.19 g/mol
• CAS RN: 1256259-14-9

Description

“4-(Bromomethyl)-7-(diethylamino)coumarin” is a compound that belongs to the coumarin family. Coumarins are an important class of compounds in organic synthesis and have been consistently used as a building block in organic chemistry as well as in heterocyclic chemistry.

Synthesis Analysis

The synthesis of coumarin derivatives has been a subject of interest in many studies. Various synthetic methodologies have been developed for the synthesis of such compounds. For instance, the Heck reaction has been used to synthesize coumarin derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be similar to other coumarin derivatives. The presence of an amino group and enamine carbon enhances their chemical reactivity.

Chemical Reactions Analysis

Coumarin derivatives have been used in various chemical reactions. For example, the palladium-catalyzed oxidative Heck coupling reaction of coumarins and arylboronic acids allows a direct synthesis of 4-arylcoumarins.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be expected to be similar to other coumarin derivatives. These compounds often possess interesting photophysical properties depending on the fused coumarin ring systems.

Scientific Research Applications

Photolysis and Radical Generation

Research has shown that 7-Diethylamino-4-methyl coumarin (DEACM) derivatives, including 4-(Bromomethyl)-7-(diethylamino)coumarin, are used as photolabile protecting groups. A study by Takano and Abe (2022) highlighted the photolysis of DEACM-Br, demonstrating the generation of radical D via homolytic C-Br bond cleavage and confirming the existence of a triplet state of the carbocation intermediate, which is a significant finding in photoreaction studies (Takano & Abe, 2022).

Synthesis and Antimicrobial Activity

Kulkarni, Pujar, and Patil (1981) explored the synthesis of 4‐(Bromomethyl)coumarins, reacting them with various phenols and thiophenol to yield 4‐(phenoxymethyl)‐ and 4‐(thiophenoxymethyl)coumarins. Their study also reported the spectral properties and antimicrobial activities of these compounds, highlighting their potential in pharmaceutical applications (Kulkarni, Pujar, & Patil, 1981).

Fluorescence Properties

The synthesis and fluorescence properties of 7-(N,N'-diethylamino)-3-phenylcoumarin derivatives, which are closely related to this compound, were studied by Yu et al. (2010). They found that these compounds exhibit strong blue emission under ultraviolet light, which can be useful in various optical and spectroscopic applications (Yu et al., 2010).

Photophysical and Spectroscopic Applications

In another study, Martins et al. (2020) focused on the synthesis of 7-(diethylamino)-4-methyl-3-vinylcoumarin as an intermediate for the development of new photosensitizers for DSSCs (Dye-Sensitized Solar Cells) and fluorescent labels for biomolecules. This indicates the compound's significant role in photovoltaic devices and analytical techniques in cellular biology and medicine (Martins, Candeias, Caldeira, & Pereira, 2020).

Mechanism of Action

Target of Action

• The primary target of 4-(Bromomethyl)-7-(diethylamino)coumarin is not explicitly mentioned in the literature. However, coumarin derivatives, in general, have been investigated for their diverse biological activities, including antiproliferative, antimycobacterial, antibacterial, antiplatelet, antioxidant, and anticancer properties .

Environmental context and cellular interactions play crucial roles in determining its overall impact . 🌟

Future Directions

The future directions for “4-(Bromomethyl)-7-(diethylamino)coumarin” and similar compounds could involve further exploration of their synthesis, properties, and applications. There is ongoing interest in the development of novel anticancer drugs using coumarin derivatives.

Biochemical Analysis

Biochemical Properties

4-(Bromomethyl)-7-(diethylamino)coumarin plays a significant role in biochemical reactions due to its ability to interact with various biomolecules. This compound is known to interact with enzymes, proteins, and nucleic acids, often through non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions. For instance, this compound can act as a fluorescent probe for detecting the presence of metal ions like Fe³⁺ in biological systems . The interaction with metal ions can lead to changes in the fluorescence properties of the compound, which can be used to monitor biochemical processes.

Cellular Effects

This compound has been shown to affect various cellular processes. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, the compound’s interaction with metal ions can lead to the generation of reactive oxygen species (ROS), which can affect cellular redox balance and signaling pathways . Additionally, this compound can be used in imaging studies to visualize cellular structures and processes, providing insights into cell function and dynamics.

Molecular Mechanism

The molecular mechanism of action of this compound involves its ability to bind to specific biomolecules and modulate their activity. This compound can act as an enzyme inhibitor or activator, depending on the target enzyme. For example, it can inhibit the activity of certain proteases by binding to their active sites, thereby preventing substrate access . Additionally, this compound can induce changes in gene expression by interacting with transcription factors or DNA, leading to alterations in cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. The compound is generally stable under standard laboratory conditions, but prolonged exposure to light or extreme pH conditions can lead to degradation and loss of fluorescence . Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in terms of ROS generation and redox balance.

Dosage Effects in Animal Models

The effects of this compound in animal models vary with dosage. At low doses, the compound can be used as a fluorescent probe for imaging studies without causing significant toxicity . At higher doses, this compound can exhibit toxic effects, including oxidative stress and cellular damage. Threshold effects have been observed, where the compound’s impact on cellular function becomes more pronounced at higher concentrations.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that modulate its activity. The compound can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular components . These metabolic processes can affect the compound’s bioavailability and efficacy in biological systems.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms . Once inside the cell, this compound can localize to specific cellular compartments, such as the cytoplasm or nucleus, depending on its interactions with intracellular proteins.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific organelles, such as mitochondria or lysosomes, through interactions with targeting sequences or binding proteins . This localization can affect the compound’s activity and function, as it may interact with different biomolecules in distinct cellular compartments.

Q & A

Q1: How does 4-(Bromomethyl)-7-(diethylamino)coumarin function as a photolabile protecting group?

A1: While the provided abstract doesn't delve into the specific applications of this compound as a photolabile protecting group, it sheds light on its photochemical behavior. The research indicates that upon light exposure, this compound undergoes homolytic cleavage of the C-Br bond, generating a radical intermediate []. This radical intermediate can then further react with other molecules, enabling the "uncaging" of a protected functional group. Further research would be needed to explore the specific applications and mechanisms of its use as a protecting group.

Q2: What is significant about the identification of products derived from the triplet state of the carbocation intermediate?

A2: The identification of products originating from the triplet state of the 7-(diethylamino)-4-methyl cation (C) during the photolysis of this compound is significant because it provides the first experimental confirmation of this triplet state's existence []. This finding enhances our understanding of the photochemical pathways involved in the compound's breakdown and offers valuable insights for researchers developing novel photolabile protecting groups or exploring related photochemical reactions.